N-(6-Oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H21F3N2O3/c23-22(24,25)18-7-2-1-6-16(18)20(28)26-14-8-9-19-17(13-14)21(29)27-11-4-3-5-15(27)10-12-30-19/h1-2,6-9,13,15H,3-5,10-12H2,(H,26,28)
• InChI Key: BBICISZGIYYJBF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C22H21F3N2O3
• Molecular Weight: 418.4 g/mol

Description

N-(6-Oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H21F3N2O3 and its molecular weight is 418.416. The purity is usually 95%.
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Scientific Research Applications

Amide-Based Atropisomers in Antagonists Synthesis

A study by Ishichi, Ikeura, and Natsugari (2004) explores the synthesis and antagonistic activity of axially chiral N-benzylcarboxamide derivatives of bicyclic compounds, highlighting the importance of stereochemistry in drug efficacy, particularly for NK1-receptor antagonists. This research demonstrates the synthetic approach to complex amide-based structures and their potential pharmacological activities, suggesting a methodological framework that might be applicable to the synthesis and study of the specified compound (Y. Ishichi, Y. Ikeura, H. Natsugari, 2004).

In Silico Drug-likeness and Microbial Investigation

Pandya, Dave, Patel, and Desai (2019) conducted an in silico study for predicting drug-likeness and in vitro microbial investigation of dihydropyrrolone conjugates. Their work illustrates the potential of computational methods to evaluate the pharmacological properties of novel compounds, which could be relevant for assessing the drug-likeness and antimicrobial activities of N-(6-Oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-2-(trifluoromethyl)benzamide derivatives (K. Pandya, B. Dave, Rajeshri J Patel, P. Desai, 2019).

Antibacterial Activities of Benzamide Derivatives

Research by Hayakawa, Hiramitsu, and Tanaka (1984) on the synthesis and antibacterial activities of substituted benzoxazine carboxylic acids provides an example of the potential biomedical applications of benzamide derivatives. Their findings offer insights into the structure-activity relationship and the therapeutic potential of such compounds in treating bacterial infections, which could inform further investigations into the antibacterial properties of this compound (I. Hayakawa, T. Hiramitsu, Yoshiaki Tanaka, 1984).